Cas no 2172563-22-1 (4-2-methyl-4-(trifluoromethoxy)phenylaniline)

• Product Name: 4-2-methyl-4-(trifluoromethoxy)phenylaniline
• CAS No: 2172563-22-1
• MF: C₁₄H₁₂F₃NO
• MW: 267.24639415741
• CID: 6547364
• PubChem ID: 165848327
• Update Time: 2025-06-08

4-2-methyl-4-(trifluoromethoxy)phenylaniline Chemical and Physical Properties

Names and Identifiers

• 4-2-methyl-4-(trifluoromethoxy)phenylaniline
• 2'-Methyl-4'-(trifluoromethoxy)[1,1'-biphenyl]-4-amine

• Inchi： 1S/C14H12F3NO/c1-9-8-12(19-14(15,16)17)6-7-13(9)10-2-4-11(18)5-3-10/h2-8H,18H2,1H3
• InChI Key： XWDZCRMZGIUJDB-UHFFFAOYSA-N
• SMILES： CC1C=C(C=CC=1C1C=CC(=CC=1)N)OC(F)(F)F

Additional information on 4-2-methyl-4-(trifluoromethoxy)phenylaniline

Comprehensive Overview of 4-2-methyl-4-(trifluoromethoxy)phenylaniline (CAS No. 2172563-22-1)

4-2-methyl-4-(trifluoromethoxy)phenylaniline, with the CAS number 2172563-22-1, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This aromatic amine derivative is characterized by the presence of a trifluoromethoxy group and a methyl substituent, which contribute to its unique chemical properties and reactivity. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and advanced material synthesis.

The molecular structure of 4-2-methyl-4-(trifluoromethoxy)phenylaniline features an aniline core, which is a common motif in many biologically active molecules. The incorporation of the trifluoromethoxy group enhances the compound's lipophilicity and metabolic stability, making it a valuable building block in medicinal chemistry. Recent studies have explored its role as an intermediate in the synthesis of novel heterocyclic compounds and small-molecule inhibitors, which are pivotal in targeting various disease pathways.

In the context of current research trends, 4-2-methyl-4-(trifluoromethoxy)phenylaniline aligns with the growing demand for fluorinated organic compounds. Fluorination is a key strategy in modern drug design, as it often improves the bioavailability and binding affinity of therapeutic agents. The compound's CAS number 2172563-22-1 is frequently searched in academic databases and patent literature, reflecting its relevance in cutting-edge scientific investigations.

From an industrial perspective, this compound is utilized in the development of high-performance materials, such as liquid crystals and polymers. The trifluoromethoxy group imparts desirable electronic and thermal properties, making it suitable for applications in optoelectronics and coatings. Manufacturers and researchers are also exploring its potential in sustainable chemistry, where its efficient synthesis and minimal environmental impact are highly valued.

One of the most frequently asked questions about 4-2-methyl-4-(trifluoromethoxy)phenylaniline pertains to its synthetic routes. The compound can be prepared through multi-step organic reactions, including nitration, reduction, and functional group interconversion. Optimizing these processes to achieve high yields and purity is a key focus for chemists working with this intermediate. Additionally, its stability under various conditions is a topic of interest, particularly for storage and handling protocols.

The versatility of 4-2-methyl-4-(trifluoromethoxy)phenylaniline extends to its role in catalysis and ligand design. Its electron-rich aromatic system makes it a candidate for coordinating with transition metals, enabling the development of new catalytic systems. This aspect is particularly relevant in the context of green chemistry, where efficient and selective catalysts are in high demand.

In summary, 4-2-methyl-4-(trifluoromethoxy)phenylaniline (CAS No. 2172563-22-1) is a compound of significant scientific and industrial importance. Its unique structural features and broad applicability make it a subject of ongoing research and innovation. As the demand for fluorinated building blocks and specialty chemicals continues to rise, this compound is poised to play a pivotal role in advancing multiple disciplines.